Glycinexylidide

Description

Glycinexylidide (GX) is an active metabolite of lidocaine, commonly found in the plasma of patients receiving lidocaine infusions for extended periods . In animal models, GX has been shown to possess approximately 26% of the antiarrhythmic activity of lidocaine . However, at concentrations observed in patients, GX can negatively impact mental performance . The distribution of GX in the human body is similar to that of lidocaine, but GX has a slower plasma clearance rate, resulting in a longer elimination half-life of about 10 hours, compared to lidocaine's 1.5 hours . Approximately half of an administered dose of GX is excreted unchanged in urine, with around 15% appearing as conjugates of xylidine and p-OH xylidine; the fate of the remainder is currently unknown .

Chemically, glycinexylidide is an amino acid amide composed of 2,6-dimethylaniline and glycine components . Its IUPAC name is 2-amino-N-(2,6-dimethylphenyl)acetamide, and its chemical formula is C10H14N2O . Relevant predicted properties include a water solubility of 1.11 mg/mL and a monoisotopic weight of 178.11061308 .

A related compound is Glycinexylidide Hydrochloride, which has the molecular formula C10H15ClN2O and a molecular weight of 214.6919 . Another similar compound is Glycinexylidide-d6, a deuterated form of Glycinexylidide, with a molecular weight of 184.27 g/mol .

• CAS No.: 18865-38-8
• Product Name: Glycinexylidide
• Molecular Formula: C10H15ClN2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-amino-N-(2,6-dimethylphenyl)acetamide
• Standard InChI: InChI=1S/C10H14N2O/c1-7-4-3-5-8(2)10(7)12-9(13)6-11/h3-5H,6,11H2,1-2H3,(H,12,13)
• Standard InChIKey: IXYVBZOSGGJWCW-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: glycinexylidide; glycinexylidide monohydrochloride; glycylxylidide
• PubChem Compound: 87833
• Last Modified: Aug 15 2023